N-[2-(1-pyrrolidinyl)ethyl]-2-furamide

• Molecular Formula: C11H16N2O2
• Molecular Weight: 208.26 g/mol
• IUPAC Name: N-(2-pyrrolidin-1-ylethyl)furan-2-carboxamide
• InChI: InChI=1S/C11H16N2O2/c14-11(10-4-3-9-15-10)12-5-8-13-6-1-2-7-13/h3-4,9H,1-2,5-8H2,(H,12,14)
• InChI Key: LYAKCLJXHKDVDR-UHFFFAOYSA-N
• SMILES: C1CCN(C1)CCNC(=O)C2=CC=CO2

Description

N-[2-(1-Pyrrolidinyl)ethyl]-2-furamide is a synthetic compound featuring a furanamide backbone linked to a pyrrolidine-containing ethylamine side chain. This structure combines a heterocyclic aromatic system (furan) with a secondary amine (pyrrolidine), which may confer unique physicochemical and pharmacological properties.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Similarities and Variations

The following table highlights key structural analogs and their differences:

Compound Name	Core Structure	Key Substituents	Molecular Weight (g/mol)	Reported Activity
N-[2-(1-Pyrrolidinyl)ethyl]-2-furamide	Furanamide + ethyl-pyrrolidine	Pyrrolidinyl ethyl group	~264.3 (estimated)	Not explicitly reported
S29434	Furanamide + dipyridopyrrolizinyl ethyl	Methoxy-dipyridopyrrolizinyl group	470.5	Antimalarial (quinone reductase 2 inhibition)
BD 1008	Dichlorophenyl ethylamine	3,4-Dichlorophenyl + pyrrolidinyl ethyl	512.3 (dihydrobromide)	Sigma receptor antagonist
BD 1047	Dichlorophenyl ethylamine	3,4-Dichlorophenyl + dimethylamino ethyl	456.2 (dihydrobromide)	Sigma receptor antagonist
1-Phenyl-2-(1-pyrrolidinyl)-1-propanone	Phenylpropanone + pyrrolidine	Pyrrolidinyl ketone	217.3	Psychoactive properties (e.g., stimulant)

Key Observations:

• Backbone Diversity : Unlike BD 1008/1047 (phenyl ethylamines) or S29434 (dipyridopyrrolizinyl), the target compound’s furanamide backbone may enhance polarity and metabolic stability compared to purely aromatic or aliphatic systems.
• Functional Group Impact: The furamide group could improve solubility compared to ketone-based analogs (e.g., 1-phenyl-2-(1-pyrrolidinyl)-1-propanone), which are more lipophilic and prone to rapid blood-brain barrier penetration .

Pharmacological and Physicochemical Profiles

Receptor Binding:

• Sigma Receptors: BD 1008 and BD 1047 exhibit nanomolar affinity for sigma-1 receptors due to their dichlorophenyl and amine side chains . The target compound lacks the dichlorophenyl group, likely shifting its receptor selectivity.

Physicochemical Properties:

• Solubility : The furamide’s amide bond and oxygen heteroatoms may increase aqueous solubility compared to BD 1008’s brominated salt or S29434’s bulky polycyclic system.
• Metabolism: Pyrrolidine rings are susceptible to cytochrome P450 oxidation, but the furamide group could slow degradation compared to simpler amines (e.g., BD 1047’s dimethylamino group) .